Cas no 19679-76-6 (2-Ethyloxolane-2-carboxylic acid)

2-Ethyloxolane-2-carboxylic acid is a cyclic carboxylic acid derivative featuring an oxolane (tetrahydrofuran) ring substituted with an ethyl group at the 2-position. This compound is of interest in organic synthesis due to its versatile reactivity, serving as a building block for the preparation of heterocyclic compounds, pharmaceuticals, and specialty chemicals. The presence of both the carboxyl group and the oxolane ring offers opportunities for further functionalization, enabling applications in asymmetric synthesis and catalysis. Its stable cyclic structure enhances compatibility with a range of reaction conditions, making it a valuable intermediate in fine chemical and medicinal chemistry research. The compound is typically handled under standard laboratory conditions.
2-Ethyloxolane-2-carboxylic acid structure
19679-76-6 structure
Product Name:2-Ethyloxolane-2-carboxylic acid
CAS No:19679-76-6
MF:C7H12O3
MW:144.168382644653
CID:5699751
PubChem ID:53420521
Update Time:2025-10-05

2-Ethyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethyloxolane-2-carboxylicacid
    • 2-ethyloxolane-2-carboxylic acid
    • 19679-76-6
    • EN300-738146
    • DTXSID101275374
    • SCHEMBL1812028
    • AKOS006378663
    • 2-Ethyltetrahydro-2-furancarboxylic acid
    • 2-Ethyloxolane-2-carboxylic acid
    • Inchi: 1S/C7H12O3/c1-2-7(6(8)9)4-3-5-10-7/h2-5H2,1H3,(H,8,9)
    • InChI Key: LYOVHFTXPQWGGA-UHFFFAOYSA-N
    • SMILES: O1CCCC1(C(=O)O)CC

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 2-Ethyloxolane-2-carboxylic acid

2-Ethyloxolane-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 19679-76-6, commonly referred to as 2-Ethyloxolane-2-carboxylic Acid, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also known as gamma-butyrolactone carboxylic acid, belongs to the class of cyclic esters and exhibits unique chemical properties that make it valuable in various applications.

2-Ethyloxolane-2-carboxylic Acid is structurally characterized by a five-membered lactone ring with an ethyl group attached at the 2-position and a carboxylic acid group at the same position. This structure imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of uses. Recent studies have highlighted its potential in drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

One of the most notable advancements in the study of gamma-butyrolactone carboxylic acid involves its application in polymer science. Researchers have explored its ability to form biodegradable polymers, which are increasingly sought after in the medical and packaging industries. These polymers exhibit excellent mechanical properties and can be tailored for specific applications, such as tissue engineering or sustainable packaging solutions.

In addition to its polymer applications, 2-Ethyloxolane-2-carboxylic Acid has been investigated for its role in organic synthesis. Its ability to undergo various reactions, including esterification and amidation, makes it a valuable intermediate in the production of more complex molecules. Recent breakthroughs have demonstrated its utility in synthesizing bioactive compounds, contributing to advancements in pharmaceutical research.

The synthesis of gamma-butyrolactone carboxylic acid has also been a focal point of recent studies. Traditional methods involve multi-step processes, but innovative approaches leveraging catalytic systems have significantly improved yield and efficiency. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

From an environmental perspective, the biodegradability of 2-Ethyloxolane-2-carboxylic Acid has been extensively studied. Research indicates that it undergoes rapid degradation under aerobic conditions, making it an eco-friendly alternative to traditional materials. This property is particularly appealing in industries seeking to reduce their environmental footprint.

In conclusion, gamma-butyrolactone carboxylic acid (CAS No. 19679-76-6) stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with recent research advancements, underscore its potential to play a pivotal role in future innovations. As ongoing studies continue to uncover new possibilities, this compound remains at the forefront of scientific exploration and industrial development.

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